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Compound of Interest

2-Morpholin-4-yl-2-
Compound Name:

phenylethanimidamide
CAS No.: 1260656-44-7
Cat. No.: B2934025

Get Quote

Executive Summary & Chemical Profile

2-Morpholin-4-yl-2-phenylethanimidamide is a functionalized organic amidine featuring a
morpholine ring and a phenyl group.[1] In drug discovery, this structural motif is often utilized
for its ability to modulate G-protein coupled receptors or kinase activity.

Because specific Safety Data Sheets (SDS) for niche intermediates like this are often sparse,
disposal protocols must be derived from its functional moieties: the basic amidine group and
the morpholine heterocycle.
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Moiety Hazard Contribution Disposal Implication
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Hazard Assessment & Classification

Before disposal, the waste stream must be characterized under RCRA (Resource Conservation
and Recovery Act) guidelines or local equivalents.

e Primary Hazard:Corrosive (Basic) and Toxic (Irritant).

o Waste Code (RCRA): Likely D002 (Corrosive) if pH > 12.5 in solution; otherwise classified as
Non-Listed Hazardous Organic Waste.

* Physical State: Typically a solid or viscous oil.

CRITICAL WARNING: Do not assume this compound is benign. Morpholine derivatives can
possess significant biological activity.[1][2][3] Treat as a High-Potency Active Pharmaceutical

Ingredient (HPAPI) unless toxicology data proves otherwise.

Pre-Disposal Stabilization & Packaging

Objective: Prevent environmental release and accidental exposure during transport.
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A. Solid Waste (Pure Compound)

o Containment: Place the substance in a High-Density Polyethylene (HDPE) wide-mouth jar.
Glass is acceptable but poses a breakage risk during compaction.

e Bagging: Double-bag the jar in 6-mil polyethylene bags.
o Labeling: Affix a hazardous waste label clearly marked:
o Chemical Name: 2-Morpholin-4-yl-2-phenylethanimidamide

o Hazards: Organic Base, Toxic, Irritant.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

e Segregation: Ensure the waste solvent is compatible.
o Compatible: Methanol, Ethanol, DCM, Ethyl Acetate.

o Incompatible: Strong acids (HCI, H2SO4), Acid Chlorides, Chloroformates (risk of
polymerization or heat generation).

e pH Check: If the solution is aqueous, check pH. If pH > 12, label as Corrosive Base.

o Container: Use HDPE carboys. Avoid metal containers due to potential amine-metal
complexation or corrosion.

Detailed Disposal Workflow

This self-validating workflow ensures that the chemical is tracked from the bench to final
destruction.
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Waste Generation
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Figure 1: Decision matrix for the safe disposal of morpholine-amidine derivatives.
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Emergency Procedures (Spill Response)

In the event of a spill, immediate action is required to prevent exposure and facility
contamination.

Scenario Protocol

1. Don PPE (Nitrile gloves, lab coat, safety

glasses).2. Gently sweep into a dust pan using
Minor Solid Spill (< 5g) a brush.3. Wipe area with a dilute acetic acid

solution (5%) to neutralize residues.4. Dispose

of all cleanup materials as hazardous waste.

1. Evacuate the immediate area.2. Cover spill

with Amphoteric Absorbent (e.g., Neutrasorb or
Liquid Spill vermiculite).3. Do NOT use paper towels alone

(volatile amines can release vapors).4. Scoop

into a sealed bag.

1. Wash immediately with soap and water for 15
_ minutes.2. Morpholine derivatives can absorb
Skin Contact ) ) o
through skin; seek medical observation if

irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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